Ethyl 3-methylpyrazine-2-carboxylate

• IUPAC Name: ethyl 3-methylpyrazine-2-carboxylate
• InChI: InChI=1S/C8H10N2O2/c1-3-12-8(11)7-6(2)9-4-5-10-7/h4-5H,3H2,1-2H3
• InChI Key: OZDZUPFOJNCJNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=CN=C1C
• Molecular Formula: C8H10N2O2
• DSSTOX Substance ID: DTXSID80474407
• Molecular Weight: 166.18 g/mol
• CAS RN: 25513-92-2

Description

Ethyl 3-methylpyrazine-2-carboxylate is a chemical compound with the molecular formula C8H10N2O2. It is typically found in roasted foods due to Maillard reaction and pyrolysis of serine and threonine.

Molecular Structure Analysis

The molecular structure of Ethyl 3-methylpyrazine-2-carboxylate consists of a pyrazine ring with an ethyl ester group and a methyl group attached. The structure is planar due to the sp2 hybridization of the carbon and oxygen atoms in the carbonyl group.

Physical And Chemical Properties Analysis

Ethyl 3-methylpyrazine-2-carboxylate is a solid at room temperature. It has a molecular weight of 166.18.

Scientific Research Applications

C8H10N2O2 C_8H_{10}N_2O_2 C8​H10​N2​O2​

. Below is a comprehensive analysis of its scientific research applications, each detailed in its own section.

Flavor Chemistry

Ethyl 3-methylpyrazine-2-carboxylate is identified as a volatile flavor component in various foods. It contributes to the flavor profile of roasted cocoa beans, potato chips, sesame seeds, and parsley. .

Coordination Chemistry

The compound acts as a coordination ligand, forming complexes with metal ions. .

Synthetic Organic Chemistry

As a bifunctional building block, Ethyl 3-methylpyrazine-2-carboxylate is used in synthetic organic chemistry for constructing more complex molecules. .

Mechanism of Action

The mechanism of action of Ethyl 3-methylpyrazine-2-carboxylate is not clearly recognized.

Safety and Hazards

Ethyl 3-methylpyrazine-2-carboxylate is associated with several hazard statements, including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if swallowed: calling a poison center or doctor if feeling unwell (P301+P312).

Synthesis routes and methods

Procedure details

To a solution of 3-methyl-pyrazine-2-carboxylic acid (10 g) (commercially available) and N,N-dimethylformamide (“DMF”) (1 drop) in dichloromethane (20 ml) at ambient temperature was added drop wise oxalyl chloride (2.57 ml). The reaction mixture was stirred at ambient temperature for 1 hour. The reaction mixture was concentrated and the residue dissolved in dichloromethane (20 ml). Triethylamine (4.04 ml) was added to this solution followed by drop wise addition of ethanol (10 ml). The reaction mixture was stirred at ambient temperature for one hour and then concentrated. The residue was purified by chromatography on silica gel (eluent: 0-10% v/v ethyl acetate in iso-hexane) to give 3-methyl-pyrazine-2-carboxylic acid ethyl ester (9.85 g). MH+=167, RT=0.73 min (Method A). 1H-NMR (400 MHz, CDCl3): 8.61 (d, 1H), 8.54 (d, 1H), 4.49 (q, 2H), 2.85 (s, 3H), 1.46 (t, 3H) ppm.